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Compound of Interest

Compound Name: 1-Bromoicosane-d3

Cat. No.: B15554735

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, a detailed

potential synthesis protocol, and applications of 1-Bromoicosane-d3. Given the limited publicly

available data specifically for 1-Bromoicosane-d3, this guide leverages data from its non-

deuterated analog, 1-Bromoicosane, to provide a thorough and practical resource.

Core Chemical Properties
1-Bromoicosane-d3 is a deuterated version of 1-bromoicosane, a long-chain alkyl halide. The

terminal methyl group is deuterated, which makes it a valuable tool in various research

applications, particularly in tracer studies and as an internal standard in mass spectrometry.

The physicochemical properties of 1-Bromoicosane-d3 are expected to be very similar to

those of 1-Bromoicosane.
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Property Value Source

Molecular Formula C20H38D3Br [1]

Molecular Weight 364.48 g/mol [1]

CAS Number 202480-72-6 [1]

Melting Point 36-39 °C (for 1-Bromoicosane) [2][3][4]

Boiling Point 386 °C (for 1-Bromoicosane) [2]

Density
~1.008 g/mL (estimate for 1-

Bromoicosane)
[4]

Solubility

Soluble in Chloroform,

Methanol (Slightly) (for 1-

Bromoicosane)

[4]

Appearance
White to Off-White Solid (for 1-

Bromoicosane)
[4]

Experimental Protocols: Synthesis of 1-
Bromoicosane-d3
The following is a plausible multi-step synthesis protocol for 1-Bromoicosane-d3, based on

established organic chemistry reactions. This protocol first involves the synthesis of the

deuterated alcohol precursor, followed by its conversion to the final bromoalkane.

Step 1: Synthesis of 1-Icosanol-d3

This step utilizes a Grignard reaction with a suitable starting material, followed by quenching

with deuterium oxide.

Materials:

1-Bromononadecane

Magnesium turnings
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Anhydrous diethyl ether

Deuterium oxide (D₂O)

1M Hydrochloric acid (HCl)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet, add magnesium turnings.

Dissolve 1-bromononadecane in anhydrous diethyl ether and add it to the dropping funnel.

Add a small portion of the 1-bromononadecane solution to the magnesium turnings to

initiate the Grignard reaction.

Once the reaction has started (indicated by gentle refluxing), add the remaining 1-

bromononadecane solution dropwise at a rate that maintains a steady reflux.

After the addition is complete, reflux the mixture for an additional hour to ensure complete

formation of the Grignard reagent.

Cool the reaction mixture to 0 °C in an ice bath.

Slowly add deuterium oxide (D₂O) dropwise to quench the Grignard reagent. This step

should be performed with caution as it is an exothermic reaction.

After the addition of D₂O is complete, add 1M HCl to dissolve the magnesium salts.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.
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Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure to yield 1-icosanol-d3.

Step 2: Conversion of 1-Icosanol-d3 to 1-Bromoicosane-d3

This step involves the bromination of the deuterated alcohol using phosphorus tribromide

(PBr₃).

Materials:

1-Icosanol-d3 (from Step 1)

Phosphorus tribromide (PBr₃)

Anhydrous diethyl ether

Ice-cold water

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask, dissolve 1-icosanol-d3 in anhydrous diethyl ether and cool the

solution to 0 °C in an ice bath.

Slowly add PBr₃ dropwise to the stirred solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours until the reaction is complete (monitored by TLC).

Carefully pour the reaction mixture over ice-cold water to quench the excess PBr₃.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.
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Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

The crude product can be purified by column chromatography on silica gel to yield pure 1-
Bromoicosane-d3.

Visualizations
Synthesis Workflow
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Diagram 1: Synthesis Workflow for 1-Bromoicosane-d3

Step 1: Synthesis of 1-Icosanol-d3

Step 2: Bromination

1-Bromononadecane
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Mg, Anhydrous Et2O

D2O Quench

1-Icosanol-d3

1-Icosanol-d3

Bromination Reaction

PBr3, Anhydrous Et2O

Purification

1-Bromoicosane-d3

Click to download full resolution via product page

Caption: Synthesis Workflow for 1-Bromoicosane-d3.
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Application in Membrane Biophysics Research
Deuterated long-chain lipids are valuable tools for studying the structure and dynamics of

biological membranes using techniques like neutron scattering and solid-state NMR.

Diagram 2: Application of 1-Bromoicosane-d3 in Lipid Probe Synthesis

Synthesis of Deuterated Phospholipid

Biophysical Studies

1-Bromoicosane-d3

Chemical Synthesis

Glycerol Backbone & Activating Groups

Deuterated Phosphatidylcholine-d3

Incorporate into Model Membrane (e.g., Liposome)

Neutron Scattering / Solid-State NMR

Membrane Structure & Dynamics Data
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Caption: Application of 1-Bromoicosane-d3 in Lipid Probe Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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